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Compound of Interest

Compound Name: PI4KIIIbeta-IN-10

Cat. No.: B1139376 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed information and protocols for the use of PI4KIIIbeta-IN-10, a

potent and selective inhibitor of Phosphatidylinositol 4-Kinase III Beta (PI4KIIIβ). The following

sections cover its physicochemical properties, solubility characteristics, and step-by-step

instructions for preparing solutions for both in vitro and in vivo studies.

Physicochemical and Biological Properties
PI4KIIIbeta-IN-10 is a highly potent inhibitor of PI4KIIIβ with an IC50 of 3.6 nM.[1][2][3] It

demonstrates significant selectivity, with only weak inhibition of related lipid kinases such as

PI3KC2γ, PI3Kα, and PI4KIIIα, and less than 20% inhibition of PI4K2α, PI4K2β, and PI3Kβ at

concentrations up to 20 µM.[1][2][4] This selectivity makes it a valuable tool for studying the

specific roles of PI4KIIIβ in various cellular processes.

Property Value References

Molecular Weight 475.58 g/mol [1][2]

Formula C₂₂H₂₅N₃O₅S₂ [1][2]

CAS Number 1881233-39-1 [1][2]

Appearance White to off-white solid [1]

IC₅₀ (PI4KIIIβ) 3.6 nM [1][2][3]
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Solubility Data
The solubility of PI4KIIIbeta-IN-10 is a critical factor for its effective use in experiments. It is

largely insoluble in water but shows good solubility in organic solvents like DMSO and ethanol.

[2]

Solvent Concentration Notes References

DMSO
≥ 95 mg/mL (199.75

mM)

Use of fresh,

anhydrous DMSO is

recommended as

hygroscopic DMSO

can reduce solubility.

Sonication or warming

may be required.

[1][2]

Ethanol 12 mg/mL - [2]

Water Insoluble - [2]

Experimental Protocols
This protocol outlines the preparation of a high-concentration stock solution in DMSO, which

can be further diluted in aqueous media for in vitro assays.

Materials:

PI4KIIIbeta-IN-10 powder

Anhydrous/low-moisture Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Procedure:
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Weighing: Accurately weigh the desired amount of PI4KIIIbeta-IN-10 powder in a sterile

microcentrifuge tube.

Solvent Addition: Add the calculated volume of fresh DMSO to achieve the desired stock

concentration (e.g., for a 50 mg/mL stock, add 20 µL of DMSO per 1 mg of powder).

Dissolution: Vortex the solution vigorously. If particulates remain, use an ultrasonic bath or

gently warm the tube to 37°C to aid dissolution.[1][4]

Storage: Once fully dissolved, aliquot the stock solution into smaller volumes to avoid

repeated freeze-thaw cycles. Store at -20°C for short-term (1 month) or -80°C for long-term

(up to 2 years) storage.[1][2]

The poor aqueous solubility of PI4KIIIbeta-IN-10 necessitates the use of a vehicle for in vivo

administration. Below are three common formulations. It is recommended to prepare these

working solutions fresh on the day of use.[1][2]

Formulation Options:

Formulation Composition
Achievable
Concentration

References

Aqueous

(PEG/Tween)

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL [1]

Aqueous

(Cyclodextrin)

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL [1]

Oil-based
10% DMSO, 90%

Corn Oil
≥ 2.5 mg/mL [1]

Procedure for Aqueous Formulation (PEG/Tween):

This protocol is for preparing 1 mL of vehicle. Scale volumes as needed.
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Prepare Stock: Start with a concentrated, clear stock solution of PI4KIIIbeta-IN-10 in DMSO

(e.g., 25 mg/mL).

Step 1: In a sterile tube, add 400 µL of PEG300.

Step 2: Add 100 µL of your DMSO stock solution to the PEG300 and mix thoroughly until the

solution is clear.[1]

Step 3: Add 50 µL of Tween-80 and mix again until the solution is homogenous and clear.[1]

Step 4: Add 450 µL of sterile saline to reach the final volume of 1 mL. Mix thoroughly.[1]

Administration: The final solution should be clear. Use immediately for animal dosing.[2]

Procedure for Oil-based Formulation (Corn Oil):

This protocol is for preparing 1 mL of vehicle.

Prepare Stock: Start with a clear stock solution of PI4KIIIbeta-IN-10 in DMSO (e.g., 25

mg/mL).

Step 1: In a sterile tube, add 900 µL of corn oil.

Step 2: Add 100 µL of your DMSO stock solution to the corn oil.

Step 3: Vortex the mixture thoroughly to ensure a uniform suspension or solution.

Administration: Use the formulation on the same day it is prepared.

Signaling Pathway and Experimental Workflow
PI4KIIIβ is a lipid kinase that phosphorylates phosphatidylinositol (PI) to generate

phosphatidylinositol 4-phosphate (PI4P).[5][6] This PI4P pool, primarily at the Golgi apparatus,

is a precursor for other critical signaling lipids like PI(4,5)P₂ and PI(3,4,5)P₃.[6][7] PI4KIIIβ also

plays a role in the PI3K/Akt signaling pathway, which is crucial for cell proliferation and survival.

[5] Interestingly, PI4KIIIβ can activate Akt in a manner that is independent of its kinase activity

but dependent on its interaction with the small GTPase Rab11a, which is involved in

endosomal recycling.[5]
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Caption: PI4KIIIβ signaling and point of inhibition.

The following diagram illustrates a typical workflow for conducting in vivo experiments with

PI4KIIIbeta-IN-10, from compound preparation to data analysis.
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Caption: General workflow for in vivo studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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